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Compound of Interest

Compound Name: TD-004

Cat. No.: B1193785

Get Quote

This guide provides a comprehensive performance comparison of TD-004, a proteolysis-

targeting chimera (PROTAC), against alternative anaplastic lymphoma kinase (ALK) targeted

therapies. The content is tailored for researchers, scientists, and drug development

professionals, offering objective experimental data and detailed methodologies to support

informed decision-making.

Executive Summary
TD-004 is a novel PROTAC designed to induce the degradation of ALK fusion proteins, which

are key drivers in certain cancers like anaplastic large cell lymphoma and non-small cell lung

cancer. By hijacking the ubiquitin-proteasome system, TD-004 offers a distinct mechanism of

action compared to traditional small molecule inhibitors. This guide benchmarks TD-004's

performance against its parent inhibitor, ceritinib, and other ALK-targeting PROTACs,

highlighting its potential as a therapeutic candidate.

Mechanism of Action: Targeted Protein Degradation
TD-004 is a heterobifunctional molecule composed of a ligand that binds to the ALK protein

(derived from the ALK inhibitor ceritinib) and another ligand that recruits the Von Hippel-Lindau

(VHL) E3 ubiquitin ligase. These two components are connected by a chemical linker. This
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design facilitates the formation of a ternary complex between the ALK protein and the VHL E3

ligase, leading to the ubiquitination of ALK and its subsequent degradation by the proteasome.

This event-driven mechanism allows a single TD-004 molecule to trigger the degradation of

multiple ALK protein molecules.
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Figure 1: Structure and Mechanism of Action of TD-004.
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Performance Benchmarking
The performance of TD-004 has been evaluated in various preclinical models and is compared

here with other ALK-targeting PROTACs and the parent ALK inhibitor, ceritinib.

In Vitro Performance Comparison
The following table summarizes the in vitro efficacy of TD-004 and its comparators in ALK-

positive cancer cell lines.
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Compoun
d

Target
Ligand

E3 Ligase
Ligand

Cell Line
IC50 (Cell
Proliferati
on)

DC50
(ALK
Degradati
on)

Key
Findings

TD-004 Ceritinib VHL SU-DHL-1 58 nM
Not

Reported

Induces

>90%

degradatio

n of NPM-

ALK at 1

µM.[1]

H3122 180 nM
Not

Reported

Causes

dose-

dependent

degradatio

n of EML4-

ALK.[1]

MS4077 Ceritinib CRBN SU-DHL-1 46 nM
Not

Reported

Effectively

reduces

ALK fusion

protein

levels.

MS4078 Ceritinib CRBN SU-DHL-1 33 nM
Not

Reported

Potently

inhibits the

proliferatio

n of SU-

DHL-1

cells.

SIAIS117 Brigatinib VHL SR 1.7 nM
Not

Reported

Degrades

ALK

G1202R

mutant.[1]

H2228 46 nM
Not

Reported
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Compound

B3
Ceritinib CRBN H3122

Not

Reported
27.4 nM

Potent

selective

inhibitory

activity to

ALK (IC50

= 1.6 nM).

[2][3]

Ceritinib - -
ALK+

NSCLC
- -

Median

PFS of

16.6

months in

frontline

treatment.

[4][5]

In Vivo Performance
TD-004 has demonstrated significant anti-tumor activity in a xenograft mouse model.

Compound Animal Model Cell Line Dosing Outcome

TD-004 Nude Mice H3122
58 mg/kg/day, IP,

14 days

Significant

reduction in

tumor volume

without affecting

body weight.

Compound B3 Xenograft H3122 Not Specified

Acceptable

antiproliferative

activity.[2][3]

Signaling Pathway Analysis
NPM-ALK and EML4-ALK fusion proteins are constitutively active tyrosine kinases that drive

oncogenesis through the activation of several downstream signaling pathways. TD-004-

mediated degradation of these fusion proteins is expected to inhibit these pro-survival signals.
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Figure 2: Key Signaling Pathways Activated by ALK Fusion Proteins.
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Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Western Blot for Protein Degradation
This protocol is used to quantify the reduction in ALK protein levels following treatment with a

PROTAC.

Start:
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Figure 3: Western Blot Experimental Workflow.

Methodology:

Cell Culture and Treatment: ALK-positive cells (e.g., SU-DHL-1, H3122) are seeded in multi-

well plates and allowed to adhere. Cells are then treated with varying concentrations of TD-
004 or for different durations.

Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed using RIPA buffer

supplemented with protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration in each lysate is determined using a

BCA protein assay to ensure equal loading for electrophoresis.

SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample are separated

by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred

to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting: The membrane is blocked to prevent non-specific antibody binding, then

incubated with a primary antibody specific for ALK. Subsequently, it is incubated with a

horseradish peroxidase (HRP)-conjugated secondary antibody.
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Detection and Analysis: The protein bands are visualized using a chemiluminescent

substrate, and the band intensities are quantified using densitometry software. ALK protein

levels are normalized to a loading control (e.g., GAPDH or β-actin).

Cell Viability (MTT) Assay
This colorimetric assay is used to assess the effect of TD-004 on the metabolic activity and

proliferation of cancer cells.

Methodology:

Cell Seeding and Treatment: Cells are seeded in 96-well plates and treated with a serial

dilution of TD-004 for a specified period (e.g., 72 hours).

MTT Incubation: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

is added to each well and incubated, allowing viable cells to reduce the yellow MTT to purple

formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,

DMSO).

Absorbance Measurement: The absorbance of the colored solution is measured using a

microplate reader at a wavelength of 570 nm.

Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the

IC50 value (the concentration of the drug that inhibits cell growth by 50%) is determined.

In Vivo Xenograft Study
This protocol evaluates the anti-tumor efficacy of TD-004 in a mouse model.

Methodology:

Tumor Implantation: Human ALK-positive cancer cells (e.g., H3122) are subcutaneously

injected into the flank of immunocompromised mice (e.g., nude mice).

Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-

200 mm³). The mice are then randomized into treatment and vehicle control groups.
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Compound Administration: TD-004 is administered to the treatment group at a specified dose

and schedule (e.g., 58 mg/kg, daily, intraperitoneal injection). The control group receives the

vehicle.

Monitoring: Tumor volume and mouse body weight are measured regularly (e.g., 2-3 times

per week). Tumor volume is calculated using the formula: (Length × Width²)/2.[6]

Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised,

weighed, and may be used for further pharmacodynamic analysis (e.g., Western blot to

confirm ALK degradation).

Conclusion
TD-004 demonstrates potent and selective degradation of oncogenic ALK fusion proteins,

leading to the inhibition of cancer cell proliferation both in vitro and in vivo. Its performance is

comparable or superior to other ceritinib-based PROTACs and offers a promising alternative to

traditional ALK inhibitors. The detailed experimental data and protocols provided in this guide

serve as a valuable resource for the continued research and development of targeted protein

degraders in oncology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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